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Compound of Interest

Amino-Tri-(carboxyethoxymethyl)-
Compound Name:
methane

Cat. No.: B605481

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Amino-Tri-(carboxyethoxymethyl)-methane.
The following procedures for handling and disposal are designed to ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

The appropriate personal protective equipment is critical to minimize exposure and ensure
safety. The following table summarizes the recommended PPE for handling Amino-Tri-
(carboxyethoxymethyl)-methane.

Situation Recommended PPE

] ] o Tightly fitting safety goggles with side-shields,
Routine Handling & Weighing ] ) o
chemical-resistant gloves (e.qg., nitrile), lab coat.

) Full-face respirator, chemical-resistant gloves,
Generating Aerosols or Dust ) ) ]
impervious clothing/coveralls.[1]

] Self-contained breathing apparatus, chemical-
Spill Cleanup

resistant gloves, boots, and clothing.[1]

Firefighti Self-contained breathing apparatus and full
irefightin
g protective clothing.[1][2]
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Operational Plan for Safe Handling

Adherence to a standardized operational workflow is essential for minimizing risks. Handle this
compound in a well-ventilated area, preferably within a chemical fume hood.[1]

Experimental Workflow
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Preparation

Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Assemble All Necessary Equipment and Reagents

Post-Experiment

Decontaminate Glassware and Surfaces
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Caption: Workflow for handling Amino-Tri-(carboxyethoxymethyl)-methane.
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Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Step-by-Step Disposal Protocol:

e Segregation: Collect all waste containing Amino-Tri-(carboxyethoxymethyl)-methane,
including contaminated consumables, in a designated, properly labeled, and sealed waste
container.

o Labeling: Clearly label the waste container with the chemical name and any associated
hazards.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[1]

o Regulatory Compliance: Do not discharge the chemical into drains or the environment.[1]
Dispose of the chemical waste in accordance with all local, state, and federal regulations.
Contact your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[1]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1][2]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

doctor.[1][2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][2]

Spill Response

o Evacuate: Evacuate personnel from the immediate spill area.

o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage if it is safe to do so.
e Absorb: Use an inert absorbent material to contain the spill.

o Collect: Carefully collect the absorbed material and place it in a suitable, sealed container for
disposal.

o Decontaminate: Clean the spill area thoroughly.

o PPE: Use appropriate personal protective equipment during the entire cleanup process.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-tri-carboxyethoxymethyl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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